N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-2-20-15-6-4-3-5-14(15)18-16(19)11-12-7-9-13(17)10-8-12/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: BLZRAVWHYNHZHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide, also known as FENFURO, is a novel nutraceutical compound that has been extensively studied for its potential therapeutic properties. It is a synthetic derivative of curcumin, which is a natural bioactive compound found in turmeric. FENFURO has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, anti-cancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide is not fully understood. However, it has been proposed that N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide exerts its biological effects by modulating various signaling pathways involved in inflammation, oxidative stress, and apoptosis. It also interacts with various cellular targets such as NF-κB, MMPs, and caspase-3.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide has been shown to possess various biochemical and physiological effects. It enhances the activity of antioxidant enzymes such as SOD and CAT, inhibits lipid peroxidation, and scavenges free radicals. It also inhibits the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α, and inhibits the activation of NF-κB. N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide also inhibits the proliferation and induces apoptosis of various cancer cell lines, inhibits the migration and invasion of cancer cells, and inhibits the activation of caspase-3. N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide also possesses neuroprotective effects by inhibiting the production of ROS and enhancing the activity of antioxidant enzymes such as SOD and CAT.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide has several advantages and limitations for lab experiments. The advantages include its potent biological activities, easy availability, and low cost. The limitations include its poor solubility in water, which limits its use in aqueous systems, and its limited stability in acidic and basic conditions, which limits its use in certain experimental conditions.

Future Directions

There are several future directions for the research on N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide. These include the development of novel formulations with improved solubility and stability, the evaluation of its potential therapeutic properties in various disease conditions, the elucidation of its mechanism of action, and the identification of its cellular targets and signaling pathways. Further studies are also needed to evaluate the safety and toxicity of N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide in vivo.

Synthesis Methods

N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide is synthesized by the reaction of 2-ethoxybenzoic acid with 4-fluoroaniline in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified by recrystallization from ethanol. The chemical structure of N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide is shown in Figure 1.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide has been extensively studied for its potential therapeutic properties in various disease conditions. It has been shown to possess anti-inflammatory, antioxidant, anti-cancer, and neuroprotective effects. The scientific research application of N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide is discussed below.
Anti-inflammatory Effects:
N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide has been shown to possess potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in various cell lines. It also inhibits the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which is a key transcription factor involved in the regulation of inflammatory responses.
Antioxidant Effects:
N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide has been shown to possess potent antioxidant effects by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT) in various cell lines. It also inhibits lipid peroxidation, which is a key process involved in oxidative stress.
Anti-cancer Effects:
N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide has been shown to possess potent anti-cancer effects by inhibiting the proliferation and inducing apoptosis of various cancer cell lines. It also inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs), which are key enzymes involved in the degradation of extracellular matrix.
Neuroprotective Effects:
N-(2-ethoxyphenyl)-2-(4-fluorophenyl)acetamide has been shown to possess potent neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and enhancing the activity of antioxidant enzymes such as SOD and CAT in various cell lines. It also inhibits the activation of caspase-3, which is a key enzyme involved in the induction of apoptosis.